Cas no 52939-72-7 (Pentanedioic acid,3-ethyl-3-hydroxy-)

Pentanedioic acid,3-ethyl-3-hydroxy- structure
52939-72-7 structure
Product Name:Pentanedioic acid,3-ethyl-3-hydroxy-
CAS No:52939-72-7
MF:C7H12O5
MW:176.167182922363
CID:369292
PubChem ID:208877
Update Time:2025-04-19

Pentanedioic acid,3-ethyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid,3-ethyl-3-hydroxy-
    • 3-ethyl-3-hydroxypentanedioic acid
    • 3-hydroxy-3-ethylglutaric acid
    • 52939-72-7
    • DTXSID70200979
    • Pentanedioic acid, 3-ethyl-3-hydroxy-
    • CHEMBL154522
    • SCHEMBL2421001
    • Inchi: 1S/C7H12O5/c1-2-7(12,3-5(8)9)4-6(10)11/h12H,2-4H2,1H3,(H,8,9)(H,10,11)
    • InChI Key: AOKDDUPYCZEHIM-UHFFFAOYSA-N
    • SMILES: OC(CC(=O)O)(CC(=O)O)CC

Computed Properties

  • Exact Mass: 176.06846
  • Monoisotopic Mass: 176.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.7
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • PSA: 94.83
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